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Compound of Interest

Compound Name: Deruxtecan analog 2 monoTFA

Cat. No.: B12372662 Get Quote

In-Depth Technical Guide: Deruxtecan Analog 2 monoTFA
This technical guide provides a comprehensive overview of Deruxtecan analog 2 monoTFA, a drug-linker conjugate for antibody-

drug conjugates (ADCs), intended for researchers, scientists, and drug development professionals.

Chemical Structure and Properties
Deruxtecan analog 2 monoTFA is a homolog of Deruxtecan, a key component in the successful antibody-drug conjugate

Enhertu® (trastuzumab deruxtecan). It is a conjugate of a potent topoisomerase I inhibitor, a derivative of camptothecin, with a

linker designed for attachment to a monoclonal antibody. The "monoTFA" designation indicates the presence of one trifluoroacetic

acid molecule, likely as a salt.

Chemical Structure:

While a definitive 2D structure image is not publicly available, the chemical structure can be inferred from its SMILES notation.

SMILES Notation:

O=C(N[C@H]1CCC2=C3C1=C(CN4C(C(COC([C@@]5(CC)O)=O)=C5C=C46)=O)C6=NC3=CC(F)=C2C)COCNC(CN)=O.OC(C(F)

(F)F)=O[1]

Physicochemical and General Properties:

A summary of the key chemical and physical properties of Deruxtecan analog 2 monoTFA is presented in Table 1.
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Property Value Reference(s)

Molecular Formula C₃₁H₃₁F₄N₅O₉ [1]

Molecular Weight 693.60 g/mol [1]

CAS Number 2758874-59-6 [1]

Appearance Off-white to light yellow solid [1]

Purity ≥99.56% [1]

Solubility

Soluble in DMSO (≥ 100 mg/mL), and in

formulations of PEG300, Tween-80, and

saline (≥ 2 mg/mL).

[2][3]

Storage Conditions

Store at -20°C, sealed, and protected from

moisture and light. In solvent, store at -80°C

for up to 6 months or -20°C for up to 1

month.

[2]

Mechanism of Action and Signaling Pathway
The cytotoxic payload of Deruxtecan analog 2 monoTFA is a camptothecin analog. Camptothecins are potent inhibitors of

topoisomerase I, a nuclear enzyme essential for DNA replication and transcription.

Topoisomerase I Inhibition Pathway:

Topoisomerase I relieves torsional stress in DNA by inducing transient single-strand breaks. The enzyme covalently binds to the 3'-

phosphate end of the broken DNA strand, forming a cleavage complex. Camptothecin and its analogs stabilize this cleavage

complex, preventing the re-ligation of the DNA strand. When the replication fork encounters this stabilized complex, it leads to the

formation of irreversible double-strand DNA breaks, ultimately triggering apoptosis and cell death.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic

procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the

fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our

Ph.D. Support Team for a compatibility check]
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